Cas no 101689-18-3 (Methyl 7-phenylheptanoate)

• Product Name: Methyl 7-phenylheptanoate
• CAS No: 101689-18-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD02093971
• CID: 91225
• PubChem ID: 7010318
• Update Time: 2025-05-21

Methyl 7-phenylheptanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-phenylheptanoate
• 7-Phenylheptanoic acid methyl ester
• 7-Phenyl-heptansaeure-methylester
• Benzeneheptanoic acid,methyl ester
• methyl 7-phenyl-heptanoate
• MFCD02093971
• CS-0442725
• BEA68918
• Benzeneheptanoic acid, methyl ester
• AS-62443
• Methyl7-phenylheptanoate
• AKOS027320156
• DTXSID40426624
• FT-0628692
• 101689-18-3
• SCHEMBL9219599

• MDL： MFCD02093971
• Inchi： 1S/C14H20O2/c1-16-14(15)12-8-3-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11H,2-3,5,8-9,12H2,1H3
• InChI Key： FZSNATXOGRAOIL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCC1C=CC=CC=1)=O
• BRN： 2694776

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Yellow or colorless liquid
• Density: 0.98
• Boiling Point: 155°C 1,5mm
• Flash Point: 155°C/1.5mm
• Refractive Index: 1.4946
• PSA: 26.30000
• LogP: 3.35260
• Solubility: Insoluble in water

Methyl 7-phenylheptanoate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 7-phenylheptanoate

Comprehensive Guide to Methyl 7-phenylheptanoate (CAS No. 101689-18-3): Properties, Applications, and Industry Insights

Methyl 7-phenylheptanoate (CAS No. 101689-18-3) is an organic ester compound widely recognized for its versatile applications in fragrances, flavorings, and specialty chemical synthesis. With the growing demand for sustainable and high-performance ingredients in cosmetics and food industries, this compound has garnered significant attention due to its unique aromatic profile and chemical stability. In this article, we delve into its molecular structure, synthesis methods, and emerging trends aligned with green chemistry and biodegradable materials.

The chemical structure of Methyl 7-phenylheptanoate features a seven-carbon aliphatic chain esterified with a methyl group and terminated by a phenyl ring. This configuration contributes to its mild, fruity-woody odor, making it a popular choice for perfumery and flavor enhancers. Researchers have also explored its potential as an intermediate in pharmaceutical synthesis, particularly in non-steroidal anti-inflammatory drug (NSAID) analogs, though such applications require further clinical validation.

From an industrial perspective, the synthesis of CAS No. 101689-18-3 often involves esterification reactions between 7-phenylheptanoic acid and methanol, catalyzed by acid or enzymatic agents. Recent advancements focus on optimizing yield through microwave-assisted synthesis and enzyme-catalyzed processes, which reduce energy consumption and waste generation—a critical consideration for sustainable manufacturing. These methods align with the circular economy principles, a hot topic in chemical engineering forums.

Consumer trends show rising interest in clean-label fragrances and plant-derived ingredients, positioning Methyl 7-phenylheptanoate as a viable alternative to synthetic musks. Its compatibility with eco-friendly formulations has led to adoption in niche perfumes and organic personal care products. Additionally, its stability under varying pH conditions makes it suitable for functional foods and beverages, addressing the demand for natural-tasting additives.

Regulatory compliance is another key focus. Methyl 7-phenylheptanoate is generally recognized as safe (GRAS) for use in specific concentrations, though regional regulations may vary. Companies must adhere to guidelines from the International Fragrance Association (IFRA) and Food and Drug Administration (FDA) to ensure consumer safety. Analytical techniques like GC-MS and HPLC are employed to verify purity, a critical step for quality-sensitive industries.

Looking ahead, research is exploring the compound’s potential in bio-based polymers and controlled-release systems, leveraging its hydrophobic properties. As industries prioritize carbon footprint reduction, Methyl 7-phenylheptanoate could play a role in next-generation materials. For formulators and chemists, understanding its solubility parameters (logP ~3.5) and compatibility with other esters is essential for innovation.

In summary, CAS No. 101689-18-3 exemplifies the intersection of tradition and innovation in specialty chemicals. Its multifaceted applications—from luxury perfumes to sustainable packaging—reflect evolving market needs. By staying informed about synthesis breakthroughs and regulatory updates, stakeholders can harness its full potential while meeting environmental, social, and governance (ESG) goals.